Cas no 1381944-79-1 (2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid)

• Product Name: 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid
• CAS No: 1381944-79-1
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD22375048
• CID: 2772690
• PubChem ID: 70699954
• Update Time: 2025-07-02

2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-carboxy-5-methoxyphenyl)-3-fluorobenzoic acid
• 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid;
• 2'-FLUORO-5-METHOXY-[1,1'-BIPHENYL]-3,4'-DICARBOXYLIC ACID
• MFCD22375048
• 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid
• SCHEMBL22189997
• DTXSID60743067
• 1381944-79-1
• [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 2'-fluoro-5-methoxy-
• 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylicacid
• 2'-Fluoro-5-methoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 2-Fluoro-5''-methoxybiphenyl-3'',4-dicarboxylic Acid
• CS-0211456
• BS-21355

• MDL： MFCD22375048
• Inchi： 1S/C15H11FO5/c1-21-11-5-9(4-10(6-11)15(19)20)12-3-2-8(14(17)18)7-13(12)16/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： OTLALIDSXJHJRX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 290.05900
• Monoisotopic Mass: 290.05905161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83000
• LogP: 2.89770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid

Introduction to 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid (CAS No. 1381944-79-1)

2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1381944-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This biphenyl derivative features a fluorine substituent at the 2-position and a methoxy group at the 5'-position, coupled with carboxylic acid functionalities at the 3' and 4' positions. The unique structural motifs present in this compound make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The molecular structure of 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid consists of two benzene rings connected by a central sigma bond, with functional groups strategically positioned to enhance biological activity. The presence of a fluorine atom is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. In particular, fluorine atoms are known to improve metabolic stability, binding affinity, and lipophilicity, making them a common feature in many approved drugs.

One of the most compelling aspects of 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid groups at the 3' and 4' positions provide opportunities for further derivatization, allowing chemists to attach various pharmacophores or linkers. This flexibility makes it an attractive scaffold for designing molecules targeting specific biological pathways. For instance, modifications at these positions could enable the compound to interact with enzymes or receptors involved in diseases such as cancer, inflammation, or neurodegeneration.

Recent advancements in computational chemistry have also highlighted the significance of 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid as a key intermediate in drug design. Molecular docking studies have shown that this compound can bind to several protein targets with high affinity. For example, research indicates that derivatives of this scaffold may interact with kinases and other enzymes implicated in signal transduction pathways. These interactions could potentially lead to the development of new inhibitors that modulate critical cellular processes.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine into aromatic rings often enhances their binding interactions with biological targets due to changes in electronic distribution and steric effects. In the case of 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid, the combination of fluorine and methoxy groups may create a unique pharmacophore that distinguishes it from other biphenyl derivatives. This specificity could be leveraged to develop drugs with improved selectivity and reduced side effects.

Moreover, the carboxylic acid groups in 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid offer multiple possibilities for chemical modification. These groups can be esterified, amidated, or used to form salts, each alteration potentially altering the compound's solubility, stability, and bioavailability. Such modifications are crucial steps in optimizing drug candidates for clinical use. For instance, esters derived from carboxylic acids are often used to improve oral bioavailability by enhancing lipid solubility.

In vitro studies have begun to explore the biological activity of 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid and its derivatives. Preliminary results suggest that certain modifications can lead to compounds with anti-inflammatory or anti-proliferative properties. These findings are particularly exciting given the high unmet medical needs associated with conditions like chronic inflammation and cancer. By further refining the structure of this compound, researchers may uncover novel therapeutic strategies that address these challenges effectively.

The synthesis of 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct such molecules more efficiently than ever before. These techniques not only streamline the synthesis but also allow for greater flexibility in introducing diverse functional groups.

The potential applications of 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, including mechanistic studies and development of probes for biochemical assays. For example, fluorescent analogs derived from this scaffold could serve as reporters for enzyme activity or protein-protein interactions, providing insights into fundamental biological processes.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid will likely play an increasingly important role in drug discovery efforts. The combination of structural complexity and functional diversity makes it an ideal candidate for exploring novel chemical space. By leveraging cutting-edge synthetic techniques and computational methods, scientists can harness its potential to develop next-generation medicines that address complex diseases more effectively.

In conclusion,2-Fluoro-5'-methoxybiphenyl-3',4-dicarboxylic acid (CAS No. 1381944-79-1) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its potential as a scaffold for drug development is immense, offering opportunities to create innovative therapies targeting various diseases. As research progresses，this compound will undoubtedly continue to be a focus of interest，contributing to breakthroughs in healthcare solutions worldwide.